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Compound of Interest

Compound Name: 3-Cyclohexyl-1,1-dimethylurea

Cat. No.: B1622496

Essential Safety and Handling Guide for 3-
Cyclohexyl-1,1-dimethylurea

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety, and logistical information for the handling and
disposal of 3-Cyclohexyl-1,1-dimethylurea (CAS No: 31468-12-9). Adherence to these
procedures is critical for ensuring laboratory safety and minimizing risk.

Personal Protective Equipment (PPE)

The selection of appropriate Personal Protective Equipment (PPE) is the first line of defense
against potential exposure. The following table summarizes the required PPE for handling 3-
Cyclohexyl-1,1-dimethylurea, based on established hazard classifications.
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Hazard . Precautionary
. GHS Pictogram Hazard Statements
Classification Statements

P301+P312: IF
) SWALLOWED: Call a
H302: Harmful if

wialt text POISON CENTER or
Category 4 swallowed.

Acute Toxicity (Oral),

doctor/physician if you

feel unwell.

P280: Wear protective
gloves/protective
clothing/eye
protection/face
protection.
P305+P351+P338: IF
IN EYES: Rinse

Eye Irritation, H319: Causes serious  cautiously with water

Category 2 waalt text eye irritation. for several minutes.
Remove contact
lenses, if present and
easy to do. Continue
rinsing. P337+P313: If
eye irritation persists:
Get medical

advice/attention.

Recommended PPE for Handling 3-Cyclohexyl-1,1-dimethylurea:
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PPE Category Item Specifications

Must meet ANSI Z.87.1 1989

standard.[1] A face shield
Eye and Face Protection Safety Goggles or Glasses should be worn over safety

glasses if there is a risk of

splashing or explosion.[1]

Disposable nitrile gloves offer
short-term protection against a
range of chemicals.[1] Always
Hand Protection Chemical-resistant gloves consult the glove
manufacturer's resistance
guide for specific chemical

compatibility.

A Nomex® laboratory coat with
cotton clothing underneath is
] recommended.[1] The lab coat
Body Protection Laboratory Coat
should be fully buttoned to
cover as much skin as

possible.[1]

Shoes must cover the entire
Footwear Closed-toe shoes foot (closed toe and heel, no
holes).[1]

Use in a well-ventilated area. If
ventilation is inadequate, a
respirator is required.[1]
Respiratory Protection Respirator (if necessary) Respirator use necessitates a
formal program including
medical evaluations, fit testing,

and training.[1]

Operational and Disposal Plans: A Step-by-Step
Guide
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Proper handling and disposal procedures are crucial to prevent contamination and ensure the
safety of all laboratory personnel.

Experimental Workflow for Handling 3-Cyclohexyl-1,1-dimethylurea:

Waste Disposal

Preparation Handling Post-Procedure & Cleanup l Dispose of Liquid Waste

Don Appropriate PPE Set up in Ventilated Area Weigh Solid Compound —{ Decontaminate Glassware & Surfaces H Doff PPE Correctly
T
| —— W Disose of Solid Waste

Click to download full resolution via product page
Caption: Workflow for handling 3-Cyclohexyl-1,1-dimethylurea.
Detailed Experimental Protocol:
e Preparation:
o Before handling the compound, ensure all necessary PPE is correctly worn.

o Work in a well-ventilated area, such as a chemical fume hood, to minimize inhalation
exposure.

e Handling:

[¢]

When weighing the solid, avoid generating dust.

[¢]

If preparing a solution, add the solid to the solvent slowly to prevent splashing.

o

Avoid contact with skin and eyes.[2] In case of contact, follow the first aid measures
outlined in the Safety Data Sheet.

o

Do not eat, drink, or smoke when using this product.[3]
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e Post-Procedure & Cleanup:

o Thoroughly decontaminate all glassware and surfaces that have come into contact with
the chemical.

o Remove and wash contaminated clothing before reuse.[2]

o Remove PPE in the correct order to avoid cross-contamination.
e Disposal:

o Dispose of waste in clearly labeled, sealed containers.

o Chemical waste generators must adhere to local, regional, and national hazardous waste
regulations to ensure complete and accurate classification and disposal.[2]

o Do not allow the product to enter drains.
Emergency Procedures:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Get medical attention.[4]

o Skin Contact: Wash off immediately with soap and plenty of water for at least 15 minutes.
Get medical attention if irritation develops and persists.[4]

 Inhalation: Move to fresh air. If not breathing, give artificial respiration. Get medical attention.

[2]14]

e Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water
afterwards. Call a physician or poison control center immediately.[2]

By following these guidelines, researchers can safely handle 3-Cyclohexyl-1,1-dimethylurea
and maintain a secure laboratory environment. Always refer to the full Safety Data Sheet (SDS)

for complete information before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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